Cas no 1517820-84-6 (1-oxo-1lambda4-thiomorpholine-4-carbonyl chloride)

1-oxo-1lambda4-thiomorpholine-4-carbonyl chloride structure
1517820-84-6 structure
Product Name:1-oxo-1lambda4-thiomorpholine-4-carbonyl chloride
CAS No:1517820-84-6
MF:C5H8ClNO2S
MW:181.640519142151
CID:6030994
PubChem ID:79886296
Update Time:2024-01-13

1-oxo-1lambda4-thiomorpholine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 1-oxo-1lambda4-thiomorpholine-4-carbonyl chloride
    • 4-Thiomorpholinecarbonyl chloride, 1-oxide
    • 1-Oxo-1,4-thiazinane-4-carbonyl chloride
    • 1-Oxo-1lambda4-thiomorpholine-4-carbonylchloride
    • EN300-1612134
    • AKOS018445627
    • Thiomorpholine-4-carbonyl chloride 1-oxide
    • 1517820-84-6
    • Inchi: 1S/C5H8ClNO2S/c6-5(8)7-1-3-10(9)4-2-7/h1-4H2
    • InChI Key: KAOIQRGUSHTRFI-UHFFFAOYSA-N
    • SMILES: C(Cl)(N1CCS(=O)CC1)=O

Computed Properties

  • Exact Mass: 180.9964274g/mol
  • Monoisotopic Mass: 180.9964274g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 56.6Ų

Experimental Properties

  • Density: 1.52±0.1 g/cm3(Predicted)
  • Boiling Point: 439.1±25.0 °C(Predicted)
  • pka: -2.35±0.20(Predicted)

1-oxo-1lambda4-thiomorpholine-4-carbonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1612134-0.05g
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$699.0 2023-06-04
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Enamine
EN300-1612134-10.0g
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$3131.0 2023-06-04
Enamine
EN300-1612134-50mg
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Enamine
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